Cas no 2137813-73-9 (Benzonitrile, 4-amino-3-(2-thiazolyl)-)

4-Amino-3-(2-thiazolyl)benzonitrile is a heterocyclic organic compound featuring both benzonitrile and thiazole functional groups. This structurally distinct molecule is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the amino group enhances reactivity, enabling further derivatization, while the thiazole moiety contributes to its binding affinity in biologically active systems. Its well-defined synthesis route and stability under standard conditions make it a reliable choice for applications in medicinal chemistry, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's purity and consistent performance are key advantages for researchers seeking precise molecular scaffolds.
Benzonitrile, 4-amino-3-(2-thiazolyl)- structure
2137813-73-9 structure
Product Name:Benzonitrile, 4-amino-3-(2-thiazolyl)-
CAS No:2137813-73-9
MF:C10H7N3S
MW:201.247679948807
CID:5263522
Update Time:2025-06-10

Benzonitrile, 4-amino-3-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-amino-3-(2-thiazolyl)-
    • Inchi: 1S/C10H7N3S/c11-6-7-1-2-9(12)8(5-7)10-13-3-4-14-10/h1-5H,12H2
    • InChI Key: DFKLZGIKDCAEST-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(N)C(C2=NC=CS2)=C1

Benzonitrile, 4-amino-3-(2-thiazolyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-648479-0.05g
4-amino-3-(1,3-thiazol-2-yl)benzonitrile
2137813-73-9
0.05g
$612.0 2023-05-30
Enamine
EN300-648479-0.1g
4-amino-3-(1,3-thiazol-2-yl)benzonitrile
2137813-73-9
0.1g
$640.0 2023-05-30
Enamine
EN300-648479-0.25g
4-amino-3-(1,3-thiazol-2-yl)benzonitrile
2137813-73-9
0.25g
$670.0 2023-05-30
Enamine
EN300-648479-0.5g
4-amino-3-(1,3-thiazol-2-yl)benzonitrile
2137813-73-9
0.5g
$699.0 2023-05-30
Enamine
EN300-648479-1.0g
4-amino-3-(1,3-thiazol-2-yl)benzonitrile
2137813-73-9
1g
$728.0 2023-05-30
Enamine
EN300-648479-2.5g
4-amino-3-(1,3-thiazol-2-yl)benzonitrile
2137813-73-9
2.5g
$1428.0 2023-05-30
Enamine
EN300-648479-5.0g
4-amino-3-(1,3-thiazol-2-yl)benzonitrile
2137813-73-9
5g
$2110.0 2023-05-30
Enamine
EN300-648479-10.0g
4-amino-3-(1,3-thiazol-2-yl)benzonitrile
2137813-73-9
10g
$3131.0 2023-05-30

Additional information on Benzonitrile, 4-amino-3-(2-thiazolyl)-

Recent Advances in the Study of Benzonitrile, 4-amino-3-(2-thiazolyl)- (CAS: 2137813-73-9) in Chemical Biology and Pharmaceutical Research

Benzonitrile, 4-amino-3-(2-thiazolyl)- (CAS: 2137813-73-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future potential.

The compound's structure, characterized by the presence of a thiazole ring and an amino group, has been shown to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Benzonitrile, 4-amino-3-(2-thiazolyl)- exhibits potent inhibitory activity against protein kinases, making it a promising candidate for the development of kinase inhibitors. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and selectivity of the compound.

Further research has explored the compound's potential in treating neurodegenerative diseases. A recent preprint on bioRxiv highlighted its ability to modulate the activity of gamma-secretase, an enzyme implicated in the pathogenesis of Alzheimer's disease. The study employed cell-based assays and animal models to demonstrate the compound's efficacy in reducing amyloid-beta plaque formation, a hallmark of Alzheimer's pathology. These findings suggest that Benzonitrile, 4-amino-3-(2-thiazolyl)- could serve as a lead compound for the development of novel therapeutics targeting neurodegenerative disorders.

In addition to its therapeutic potential, advancements in the synthetic methodology for Benzonitrile, 4-amino-3-(2-thiazolyl)- have been reported. A 2024 publication in Organic Letters described a novel, high-yield synthetic route that improves the scalability and purity of the compound. This development is critical for facilitating further pharmacological studies and eventual clinical translation. The new synthetic approach employs a one-pot reaction strategy, reducing the number of purification steps and minimizing waste generation, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the optimization of Benzonitrile, 4-amino-3-(2-thiazolyl)- for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is focused on modifying the compound's scaffold to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, Benzonitrile, 4-amino-3-(2-thiazolyl)- (CAS: 2137813-73-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities and recent advancements in synthesis underscore its potential as a therapeutic agent for various diseases. Continued research and development efforts will be essential to fully realize its clinical applications and contribute to the advancement of precision medicine.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd